Cas no 685517-75-3 (3-Chloro-2,6-difluoro-isonicotinic acid)

• Product Name: 3-Chloro-2,6-difluoro-isonicotinic acid
• CAS No: 685517-75-3
• MF: C₆H₂ClF₂NO₂
• MW: 193.535387516022
• CID: 2178395
• PubChem ID: 84220541
• Update Time: 2025-11-05

3-Chloro-2,6-difluoro-isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,6-difluoro-isonicotinic acid
• 685517-75-3
• 3-chloro-2,6-difluoropyridine-4-carboxylic acid
• AKOS016038687
• E92014
• MFCD20657450
• 3-Chloro-2,6-difluoroisonicotinic acid

• Inchi： 1S/C6H2ClF2NO2/c7-4-2(6(11)12)1-3(8)10-5(4)9/h1H,(H,11,12)
• InChI Key： DXLAANKILQKOJM-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=CC=1C(=O)O)F)F

Computed Properties

• Exact Mass: 192.9742123Da
• Monoisotopic Mass: 192.9742123Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų